Cas no 7732-18-5 (Ultrapure Water)

• Product Name: Ultrapure Water
• CAS No: 7732-18-5
• MF: H₂O
• MW: 18.0152802467346
• MDL: MFCD00011332
• CID: 86035
• PubChem ID: 24901995
• Update Time: 2026-05-14

Ultrapure Water Chemical and Physical Properties

Names and Identifiers

• ALKALINE TRANSFER SOLUTION
• DOCTOR SOLUTION
• DOCTORS SOLUTION
• DOCTOR'S SOLUTION
• LYE
• NATRII HYDROXIDUM
• NESSLER'S REAGENT B
• SODA CAUSTIC
• SODA LYE
• SODIUM HYDRATE
• SODIUM HYDROXIDE
• SODIUM HYDROXIDE, FLAKE
• SODIUM HYDROXIDE SOLUTION
• SODIUM PLUMBITE
• Sodiun hydroxide
• Dihydrogen oxide
• trypticase soy broth
• (KF) Water Content
• Sodium-N-methyl-N-palmitoyltaurate
• Sterile Water, Endotoxin Free
• WATER
• Water content
• Water, deuterium-depleted, for NMR
• Water, sterile filtered
• Water,deuterium-depleted,forNMR100GR
• Water,deuterium-depleted,forNMR25GR
• WATER, STERILE, NUCLEASE-FREE
• Dyhard UR300
• Boc-D-leu-OH·H2O
• Density Standard 998 kg
• Dihydrogen Monoxide
• Diprotium oxide
• Distilled water
• Water vapor
• Water, deuteriuM depleted, deuteriuM 2-3ppM
• Water, ECD tested for pesticide analysis, for residue analysis
• Water, technical, deMineralized
• Water,purified
• Methylamine methanol sol
• Deuterated depleted water
• Aquafina
• Milli-Q water
• NSC 147337
• R 718
• Ultrex II Ultrapure
• Purified water
• Sterile water
• Water, purified
• Water, deionized
• Oxygen atom
• Water, mineral
• oxidane
• aqua
• steam
• DHMO
• Deionized water
• Water, sterile
• Water, distilled
• Sterile water for irrigation
• Sterile water for injection
• Water (distilled)
• Water, for HPLC
• Water, HPLC grade
• H2O
• 1,3-epoxy-
• Ice
• Hydrol
• 059QF0KO0R
• XLYOFNOQVPJJNP-UHFFFAOYSA-N
• Wate
• Ultrapure Water
• Water-DEPC treated
• Sterile ddH2O
• dihydrogen oxide
• distilled water

• MDL： MFCD00011332
• Inchi： 1S/H2O/h1H2
• InChI Key： XLYOFNOQVPJJNP-UHFFFAOYSA-N
• SMILES： O([H])[H]
• BRN： 2050024

Computed Properties

• Exact Mass: 18.01060
• Monoisotopic Mass: 18.010565
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: A colorless, odorless liquid.
• Density: 0.9982 g/mL at 20 °C
  0.9970 g/mL at 25 °C
  1.000 g/mL at 3.98 °C(lit.)
• Melting Point: 0 °C (lit.)
• Boiling Point: 100 °C(lit.)
• Flash Point: 100°C
• Refractive Index: n20/D 1.34(lit.)
• PH: 7 (20 °C)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water. Insoluble in polar liquids.
• Stability/Shelf Life: Stable. Incompatible with reactive metals.
• PSA: 9.23000
• LogP: -0.06430
• Vapor Pressure: 3 mmHg
• Conductivity: ≤2 μS/cm
• Merck: 14,10039
• Solubility: Water has affinity for all kinds of substances.

Ultrapure Water Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1824 8/PG 2
• WGK Germany：nwg
• Hazard Category Code： 36/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：34
• RTECS：ZC0110000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents